6-[4-(Dimethylamino)phenacyl]phenanthridine

• IUPAC Name: 1-[4-(dimethylamino)phenyl]-2-phenanthridin-6-ylethanone
• InChI: InChI=1S/C23H20N2O/c1-25(2)17-13-11-16(12-14-17)23(26)15-22-20-9-4-3-7-18(20)19-8-5-6-10-21(19)24-22/h3-14H,15H2,1-2H3
• InChI Key: YXUDOLSUGNSQGS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)CC2=NC3=CC=CC=C3C4=CC=CC=C42
• Molecular Formula: C23H20N2O
• Molecular Weight: 340.4 g/mol
• CAS RN: 938155-11-4

Description

6-[4-(Dimethylamino)phenacyl]phenanthridine is a derivative of phenanthridine. Phenanthridine is a nitrogen heterocyclic compound that forms the basis of DNA-binding fluorescent dyes through intercalation. It’s an isomer of acridine. Phenanthridine derivatives have shown significant antibacterial activity against Streptococcus spp., such as Streptococcus pneumoniae, Streptococcus agalactiae, Streptococcus suis, Streptococcus dysgalactiae, and Streptococcus equi.

Synthesis Analysis

Phenanthridine derivatives can be synthesized through various chemical reactions. One of the methods involves a tandem azide rearrangement/intramolecular annulation and oxidation reactions of biarylmethyl azide precursors. Another method involves the use of phenacyl bromide as a versatile organic intermediate for the synthesis of heterocyclic compounds via multicomponent reactions.

Molecular Structure Analysis

The molecular structure of phenanthridine derivatives can be modeled using computational chemistry software such as Gaussian09W and GaussView6.0.16. The structure is investigated using density functional theory (DFT) along with time-dependent density functional theory (TD-DFT) to investigate the electronic, structural, reactivity, and photophysical properties.

Chemical Reactions Analysis

Phenanthridine derivatives undergo various chemical reactions. For instance, they can be synthesized through a tandem azide rearrangement/intramolecular annulation and oxidation reactions of biarylmethyl azide precursors. They can also be synthesized using phenacyl bromide as a versatile organic intermediate for the synthesis of heterocyclic compounds via multicomponent reactions.

Scientific Research Applications

Synthesis and Chemical Transformations

Synthetic Approaches and Cyclization Methods
Phenanthridine derivatives, such as 6-[4-(Dimethylamino)phenacyl]phenanthridine, are synthesized through various innovative methods. For instance, Gu et al. (2014) highlighted a visible-light-catalyzed cyclization of 2-isocyanobiphenyls with arylsulfonyl chlorides under oxidant-free and transition-metal-free conditions to produce 6-aryl substituted phenanthridines. Wang et al. (2014) developed a visible-light-promoted biaryl isocyanide insertion reaction, which proceeds via a radical process to synthesize 6-arylated and 6-trifluoromethylated phenanthridine derivatives. Additionally, Wang et al. (2013) introduced a metal-free method for synthesizing 6-(trifluoromethyl)phenanthridines through oxidative cyclization of 2-isocyanobiphenyls, allowing direct formation of C-CF3 bonds and rapid access to phenanthridine ring systems in one catalytic cycle (Gu et al., 2014), (Wang et al., 2014), (Wang et al., 2013).

Biological and Functional Material Applications
Phenanthridine derivatives also have applications in biological and material sciences. For instance, Huo et al. (2019) designed a highly selective and sensitive fluorescence "light-up" probe based on this compound for detecting a nerve agent mimic, showcasing its rapid response, low detection limit, and excellent specificity (Huo et al., 2019).

Future Directions

The future directions in the research of phenanthridine derivatives could involve the development of new synthetic methodologies, as well as novel compounds of pharmaceutical interest. There is also a need for further investigation into the antibacterial activity of these compounds and their potential as novel antibacterial agents.